![molecular formula C15H12INO3 B4330739 (7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)(2-iodophenyl)methanone](/img/structure/B4330739.png)
(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)(2-iodophenyl)methanone
Overview
Description
(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)(2-iodophenyl)methanone, also known as MDMAI, is a chemical compound that has been gaining attention in the field of scientific research. This compound has been synthesized using various methods and has been found to have potential applications in the field of neuroscience.
Mechanism of Action
(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)(2-iodophenyl)methanone acts by inhibiting the reuptake of serotonin in the brain, leading to an increase in serotonin levels. This increase in serotonin levels has been linked to the antidepressant and anxiolytic effects of this compound. Additionally, this compound has been found to inhibit the effects of methamphetamine on the brain by blocking the dopamine transporter (DAT).
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound can increase serotonin levels in the brain, leading to antidepressant and anxiolytic effects. Additionally, this compound has been found to inhibit the effects of methamphetamine on the brain, making it a potential candidate for the treatment of methamphetamine addiction.
Advantages and Limitations for Lab Experiments
One advantage of using (7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)(2-iodophenyl)methanone in lab experiments is its high affinity for the serotonin transporter (SERT), making it a potential candidate for the treatment of depression and anxiety disorders. Additionally, this compound has been found to inhibit the effects of methamphetamine on the brain, making it a potential candidate for the treatment of methamphetamine addiction. However, one limitation of using this compound in lab experiments is its potential for abuse and addiction. Therefore, caution should be taken when using this compound in lab experiments.
Future Directions
There are several future directions for the research of (7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)(2-iodophenyl)methanone. One potential direction is the development of this compound as a potential treatment for depression and anxiety disorders. Additionally, further research can be conducted on the potential use of this compound as a treatment for methamphetamine addiction. Furthermore, research can be conducted on the potential side effects and long-term effects of this compound use. Overall, the research on this compound has the potential to lead to the development of new treatments for various psychiatric and neurological disorders.
Scientific Research Applications
(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)(2-iodophenyl)methanone has been found to have potential applications in the field of neuroscience. Research has shown that this compound has a high affinity for the serotonin transporter (SERT) and can act as a selective serotonin reuptake inhibitor (SSRI). This makes this compound a potential candidate for the treatment of depression and anxiety disorders. Additionally, this compound has been found to have potential applications in the field of drug abuse research. Studies have shown that this compound can inhibit the effects of methamphetamine on the brain, making it a potential candidate for the treatment of methamphetamine addiction.
properties
IUPAC Name |
(6-amino-2,3-dihydro-1,4-benzodioxin-7-yl)-(2-iodophenyl)methanone | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12INO3/c16-11-4-2-1-3-9(11)15(18)10-7-13-14(8-12(10)17)20-6-5-19-13/h1-4,7-8H,5-6,17H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAEDKJZDLYIPSR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=C(C(=C2)N)C(=O)C3=CC=CC=C3I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12INO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.